Cas no 893750-05-5 (5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid)

5-Methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid is a heterocyclic compound featuring a 1,2-oxazole (isoxazole) core substituted with a methyl group, a piperidine-derived methylene moiety, and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it may serve as a key intermediate or pharmacophore for biologically active molecules. The piperidine moiety enhances solubility and bioavailability, while the carboxylic acid group allows for further derivatization, such as amide or ester formation. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery, particularly in targeting central nervous system (CNS) or antimicrobial agents. The compound's stability and synthetic accessibility further support its utility in research and development.
5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid structure
893750-05-5 structure
Product Name:5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
CAS No:893750-05-5
MF:C11H16N2O3
MW:224.256342887878
MDL:MFCD06804404
CID:2115113
Update Time:2025-06-07

5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-4-(1-piperidinylmethyl)-3-Isoxazolecarboxylic acid
    • 5-methyl-4-(piperidin-1-ylmethyl)isoxazole-3-carboxylic acid
    • 5-methyl-4-(piperidin-1-ylmethyl)-1,2-oxazole-3-carboxylic acid
    • 5-methyl-4-(piperidylmethyl)isoxazole-3-carboxylic acid
    • STK288921
    • BBL006267
    • SBB026692
    • T5085
    • ST45054965
    • 5-methyl-4-(piperidinomethyl)-3-isoxazolecarboxylic acid
    • 5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
    • MDL: MFCD06804404
    • Inchi: 1S/C11H16N2O3/c1-8-9(10(11(14)15)12-16-8)7-13-5-3-2-4-6-13/h2-7H2,1H3,(H,14,15)
    • InChI Key: OCTCTEVMLMPUQO-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C(=O)O)=N1)CN1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 66.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 377.8±37.0 °C at 760 mmHg
  • Flash Point: 182.3±26.5 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-methyl-4-[(piperidin-1-yl)methyl]-1,2-oxazole-3-carboxylic acid Security Information

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